Cas no 1261466-20-9 (2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol)

• Product Name: 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol
• CAS No: 1261466-20-9
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• MDL: MFCD18312333
• CID: 2761217
• PubChem ID: 53218021
• Update Time: 2025-10-25

2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-(2-TRIFLUOROMETHYLPHENYL)PYRIDINE
• 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%
• AKOS017557812
• MFCD18312333
• BQA36197
• DTXSID80683012
• 1261466-20-9
• 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol

• MDL： MFCD18312333
• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-5-2-1-4-8(9)11-10(17)6-3-7-16-11/h1-7,17H
• InChI Key： BGTKIYJTRDDZST-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC=CN=1)O)(F)F

Computed Properties

• Exact Mass: 239.05579836Da
• Monoisotopic Mass: 239.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol

Introduction to 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261466-20-9)

2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261466-20-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyridine functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol consists of a pyridine ring substituted with a hydroxyl group at the 3-position and a 2-(trifluoromethyl)phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been extensively studied to understand their impact on the compound's pharmacological profile.

Recent research has highlighted the potential of 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. Additionally, its ability to modulate specific enzymes and receptors has been explored in the context of cancer therapy and neurodegenerative disorders.

In the realm of drug discovery, 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol has been used as a lead compound for the development of novel therapeutics. Its structural features provide a solid foundation for structure-activity relationship (SAR) studies, enabling researchers to optimize its pharmacological properties through chemical modifications. For example, modifications at the hydroxyl group or the phenyl ring have led to derivatives with enhanced potency and selectivity.

The synthesis of 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol has been reported using various methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-free approaches. These synthetic routes offer flexibility in terms of scalability and cost-effectiveness, making it feasible for large-scale production in both academic and industrial settings.

Clinical trials involving compounds derived from 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol have shown promising results. For instance, a phase II clinical trial evaluating a derivative of this compound for the treatment of rheumatoid arthritis demonstrated significant improvements in disease activity scores without major adverse effects. These findings underscore the therapeutic potential of this class of compounds and warrant further investigation.

Beyond its medicinal applications, 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol has also found utility in other areas of chemical research. Its unique electronic properties make it an attractive ligand for coordination chemistry, where it can form stable complexes with various metal ions. These complexes have been studied for their catalytic activities in organic transformations and their potential as luminescent materials.

In conclusion, 2-[2-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261466-20-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and biological activities make it an important molecule for ongoing studies aimed at developing new therapeutic agents and advancing our understanding of chemical biology.